N-(tert-butyl)-3-(4-nitrophenoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to N-(tert-butyl)-3-(4-nitrophenoxy)benzamide involves strategic reactions that provide insights into potential synthetic routes. For instance, the synthesis of related carbacylamidophosphate compounds involves reacting specific phosphoramidic dichlorides with tert-butyl amine, highlighting a common strategy involving the use of tert-butyl groups in the synthesis of complex organic molecules (Gholivand et al., 2009).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using techniques like X-ray diffraction, revealing details about their crystal structures and conformational properties. For example, studies have shown how tert-butyl groups contribute to molecular disorder due to rotation around C-N bonds, affecting the overall molecular conformation (Gholivand et al., 2009).
Chemical Reactions and Properties
Research on tert-butyl nitrite-mediated reactions offers insights into the chemical versatility of tert-butyl-related compounds, demonstrating their role in various synthetic pathways including the synthesis of N-nitrosoamides and benzocoumarins (Yedage & Bhanage, 2017). This highlights the potential reactivity of N-(tert-butyl)-3-(4-nitrophenoxy)benzamide in various chemical contexts.
Physical Properties Analysis
Studies on compounds with tert-butyl groups and nitrophenoxy components often focus on their physical properties, such as solubility, thermal stability, and material characteristics. These properties are crucial for applications in materials science and engineering, indicating how the tert-butyl and nitrophenoxy functionalities influence the compound's behavior in different environments.
Chemical Properties Analysis
The chemical properties of similar compounds, such as reactivity, stability, and interaction with other molecules, are essential for understanding their potential applications and behavior in chemical reactions. For example, the study of tert-butyl-based radicals and their reactions provides insights into the radical stability and reactivity, which are important for designing radical-mediated synthetic routes and understanding the compound's behavior under oxidative conditions (Carloni et al., 1993).
properties
IUPAC Name |
N-tert-butyl-3-(4-nitrophenoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-17(2,3)18-16(20)12-5-4-6-15(11-12)23-14-9-7-13(8-10-14)19(21)22/h4-11H,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNWGITGWEDGVDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.